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Compound of Interest

Compound Name: SPhos Pd G4

Cat. No.: B12055538

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of SPhos Pd G4, a fourth-generation

palladium precatalyst widely utilized in modern organic synthesis. This document will cover its

fundamental properties, core applications in cross-coupling reactions, and detailed mechanistic

insights. The information is tailored for professionals in chemical research and drug

development who leverage catalytic C-C and C-N bond formation methodologies.

Core Properties of SPhos Pd G4
SPhos Pd G4, also known by its systematic name (Methanesulfonato-κO)[2′-(methylamino)-2-

biphenylyl]palladium - dicyclohexyl(2′,6′-dimethoxy-2-biphenylyl)phosphine, is a highly stable

and efficient precatalyst. Its key physical and chemical properties are summarized below.
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Property Value

CAS Number 1599466-87-1[1][2][3][4]

Molecular Formula C₄₀H₅₀NO₅PPdS[1][2][4]

Molecular Weight 794.29 g/mol [1][2][3]

Appearance Off-white to tan powder[4]

Purity Typically ≥95-98%[1][2]

Synonyms

SPhos Palladacycle Gen. 4,

Methanesulfonato(2-Dicyclohexylphosphino-

2',6'-dimethoxybiphenyl)(2'-methylamino-1,1'-

biphenyl-2-yl)palladium(II)[2][4]

Applications in Cross-Coupling Chemistry
SPhos Pd G4 is a versatile catalyst for a variety of palladium-catalyzed cross-coupling

reactions, which are foundational in the synthesis of pharmaceuticals, agrochemicals, and

advanced materials. Its high reactivity and stability make it suitable for a broad range of

substrates.

Key Reaction Types:
Buchwald-Hartwig Amination: Formation of C-N bonds by coupling amines with aryl halides

or pseudohalides.[5]

Suzuki-Miyaura Coupling: Formation of C-C bonds by coupling organoboron compounds

with aryl or vinyl halides/triflates.[5]

Heck Reaction: Vinylation of aryl halides.[5]

Sonogashira Coupling: Coupling of terminal alkynes with aryl or vinyl halides.[5]

Negishi Coupling: Coupling of organozinc compounds with organic halides.[5]

Stille Coupling: Coupling of organotin compounds with organic halides.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://odp.library.tamu.edu/chemistry/chapter/nobel-prize-synthesis-suzuki-miyaura-coupling-ring-closing-metathesis/
https://www.yonedalabs.com/post/suzuki-miyaura-cross-coupling-practical-guide/
https://www.rose-hulman.edu/~brandt/OrganicLab/Suzuki_Cross-coupling_procedure.pdf
https://www.researchgate.net/publication/365356355_Strategies_for_successful_Suzuki-Miyaura_cross-couplings_with_thienylboronic_acids_From_model_studies_to_dye_structures
https://odp.library.tamu.edu/chemistry/chapter/nobel-prize-synthesis-suzuki-miyaura-coupling-ring-closing-metathesis/
https://www.yonedalabs.com/post/suzuki-miyaura-cross-coupling-practical-guide/
https://www.researchgate.net/publication/365356355_Strategies_for_successful_Suzuki-Miyaura_cross-couplings_with_thienylboronic_acids_From_model_studies_to_dye_structures
https://odp.library.tamu.edu/chemistry/chapter/nobel-prize-synthesis-suzuki-miyaura-coupling-ring-closing-metathesis/
https://www.yonedalabs.com/post/suzuki-miyaura-cross-coupling-practical-guide/
https://www.rose-hulman.edu/~brandt/OrganicLab/Suzuki_Cross-coupling_procedure.pdf
https://www.researchgate.net/publication/365356355_Strategies_for_successful_Suzuki-Miyaura_cross-couplings_with_thienylboronic_acids_From_model_studies_to_dye_structures
https://odp.library.tamu.edu/chemistry/chapter/nobel-prize-synthesis-suzuki-miyaura-coupling-ring-closing-metathesis/
https://www.yonedalabs.com/post/suzuki-miyaura-cross-coupling-practical-guide/
https://www.yonedalabs.com/post/suzuki-miyaura-cross-coupling-practical-guide/
https://www.researchgate.net/publication/365356355_Strategies_for_successful_Suzuki-Miyaura_cross-couplings_with_thienylboronic_acids_From_model_studies_to_dye_structures
https://www.benchchem.com/product/b12055538/docs?utm_src=pdf-body#sphos-pd-g4-a-technical-guide-for-advanced-cross-coupling-reactions
https://www.tcichemicals.com/CH/de/product/tci-topics/TCIPracticalExample_20210419
https://www.tcichemicals.com/CH/de/product/tci-topics/TCIPracticalExample_20210419
https://www.tcichemicals.com/CH/de/product/tci-topics/TCIPracticalExample_20210419
https://www.tcichemicals.com/CH/de/product/tci-topics/TCIPracticalExample_20210419
https://www.tcichemicals.com/CH/de/product/tci-topics/TCIPracticalExample_20210419
https://www.tcichemicals.com/CH/de/product/tci-topics/TCIPracticalExample_20210419
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hiyama Coupling: Coupling of organosilicon compounds with organic halides.[5]

Mechanistic Insights: Catalytic Cycles
The efficacy of SPhos Pd G4 stems from the properties of the SPhos ligand, which is a bulky

and electron-rich biaryl monophosphine. This ligand facilitates the key steps in the catalytic

cycle: oxidative addition, transmetalation (for Suzuki-Miyaura) or amine

coordination/deprotonation (for Buchwald-Hartwig), and reductive elimination.

Buchwald-Hartwig Amination Catalytic Cycle
The Buchwald-Hartwig amination reaction is a powerful method for the synthesis of arylamines.

The generally accepted catalytic cycle, facilitated by a Pd-SPhos complex, is depicted below.

Active Pd(0)-SPhos Catalyst

Oxidative Addition
(Ar-X) Ar-Pd(II)-X(L) Amine Coordination

(R₂NH) [Ar-Pd(II)(NHR₂)-X(L)] Deprotonation
(Base) Ar-Pd(II)-NR₂(L)

Reductive EliminationCatalyst
Regeneration

Ar-NR₂
(Product)

Click to download full resolution via product page

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling Catalytic Cycle
The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in modern organic

synthesis. The catalytic cycle involves the following key steps, facilitated by the Pd-SPhos

complex.

Active Pd(0)-SPhos Catalyst

Oxidative Addition
(Ar¹-X) Ar¹-Pd(II)-X(L) Transmetalation

(Ar²-B(OR)₂ + Base) Ar¹-Pd(II)-Ar²(L)

Reductive EliminationCatalyst
Regeneration

Ar¹-Ar²
(Product)
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Caption: Catalytic cycle for the Suzuki-Miyaura coupling.

Experimental Protocols
Detailed experimental procedures are crucial for reproducible and high-yielding synthetic

outcomes. Below is a representative protocol for a Suzuki-Miyaura coupling reaction using a

system analogous to SPhos Pd G4, which can be adapted by a skilled chemist.

Representative Suzuki-Miyaura Coupling Protocol
This protocol is based on the coupling of an aryl bromide with a boronic acid.

Parameter Details

Reactants
Aryl Halide (1.0 equiv), Boronic Acid (1.2-1.5

equiv)

Catalyst SPhos Pd G4 (0.1 - 2 mol%)

Base K₃PO₄ or Cs₂CO₃ (2.0-3.0 equiv)

Solvent
Toluene, Dioxane, or THF (often with water as a

co-solvent)

Temperature Room Temperature to 110 °C

Atmosphere Inert (Nitrogen or Argon)

Step-by-Step Procedure:

Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the

aryl halide, boronic acid, base, and SPhos Pd G4 precatalyst.

Inert Atmosphere: Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) for 5-

10 minutes.

Solvent Addition: Add the degassed solvent(s) via syringe.
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Reaction: Heat the reaction mixture to the desired temperature with vigorous stirring.

Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-

MS, or LC-MS).

Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate under reduced pressure. Purify the crude product by flash column

chromatography.

Logical Workflow for Reaction Setup and Execution
The following diagram illustrates a typical workflow for setting up and performing a cross-

coupling reaction using SPhos Pd G4.
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Preparation

Reaction

Work-up and Purification

Oven-dry glassware

Weigh aryl halide, boronic acid/amine, and base

Weigh SPhos Pd G4

Degas solvent(s)

Assemble reaction vessel

Add solid reagents and catalyst

Establish inert atmosphere (N₂ or Ar)

Add degassed solvent(s)

Heat to desired temperature with stirring

Monitor progress (TLC, GC, LC-MS)

Cool to room temperature

Quench reaction (if necessary)

Perform aqueous work-up/extraction

Dry organic layer

Concentrate in vacuo

Purify by chromatography

Click to download full resolution via product page

Caption: General workflow for a cross-coupling reaction.
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This guide provides essential technical information on SPhos Pd G4 for researchers and

professionals in drug development and chemical synthesis. For specific applications,

optimization of the reaction conditions may be necessary to achieve the desired outcome.

Always consult relevant safety data sheets and perform reactions in a well-ventilated fume

hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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